Cas no 158204-38-7 (Foetidinol)

Foetidinol structure
Foetidinol structure
Product Name:Foetidinol
CAS No:158204-38-7
MF:C27H40O5
MW:444.60350894928
CID:1336340
Update Time:2024-03-01

Foetidinol Chemical and Physical Properties

Names and Identifiers

    • 5H,10H-Cycloprop[e]indeno[2,1-a]phenanthren-10-one,1,2,3,4,6,7,7a,7b,8,9,11,11a,12,12a,14,14a-hexadecahydro-2,6,11,11a-tetrahydroxy-1,1,7a,8,12a-pentamethyl-,(2S,4aR,5aS,6S,7aR,7bR,8R,11R,11aR,12aR,14aR)-
    • 9,19:16,24-Dicyclochol-7-en-23-one,3,11,16,24-tetrahydroxy-4,4,14-trimethyl-, (3b,5a,11b,16a,24a)-
    • 5H,10H-Cycloprop[e]indeno[2,1-a]phenanthren-10-one,1,2,3,4,6,7,7a,7b,8,9,11,11a,12,12a,14,14a-hexadecahydro-2,6,11,11a-tetrahydroxy-1,1,7a,8,12a-pentamethyl-,[2S-(2a,4aS*,5aR*,6a,7aa,7bb,8b,11b,11ab,12ab,14ab)]-
    • Foetidinol
    • 5H,10H-Cycloprop[e]indeno[2,1-a]phenanthren-10-one,1,2,3,4,6,7,7a,7b,8,9,11,11a,12,12a,14,14a-hexadecahydro-2,6,11,11a-tetrah
    • 9,19:16,24-Dicyclochol-7-en-23-one, 3,11,16,24-tetrahydroxy-4,4,14-trimethyl-, (3β,5α,11β,16α,24R)-
    • Inchi: 1S/C27H40O5/c1-14-10-15(28)21(31)27(32)12-24(5)17-7-6-16-22(2,3)18(29)8-9-25(16)13-26(17,25)19(30)11-23(24,4)20(14)27/h7,14,16,18-21,29-32H,6,8-13H2,1-5H3
    • InChI Key: NYANQAGYZSJBHG-UHFFFAOYSA-N
    • SMILES: CC1C2C(CC3(C2(C)CC(O)C24C5(CCC(C(C5CC=C32)(C)C)O)C4)C)(O)C(O)C(=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • XLogP3: 2.818
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